Cas no 2437-43-6 (1H-Pyrrole,1-(3-methylphenyl)-)
2437-43-6 structure
Product Name:1H-Pyrrole,1-(3-methylphenyl)-
1H-Pyrrole,1-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole,1-(3-methylphenyl)-
- 1-(3-methylphenyl)pyrrole
- 1-(3-methylphenyl)-1h-pyrrole
- 1-(m-tolyl)-1H-pyrrole
- 1-m-tolyl-1H-pyrrole
- AC1L6RRJ
- AC1Q1HI0
- AR-1B1550
- CTK4F3513
- KST-1B2144
- N-m-Tolylpyrrol
- NSC116790
- SureCN1966595
- InChI=1/C11H11N/c1-10-5-4-6-11(9-10)12-7-2-3-8-12/h2-9H,1H
- NSC-116790
- SCHEMBL1966595
- DTXSID40297598
- NSC 116790
- 2437-43-6
- AKOS000285859
-
- Inchi: 1S/C11H11N/c1-10-5-4-6-11(9-10)12-7-2-3-8-12/h2-9H,1H3
- InChI Key: SQTCVIBAYYOZQQ-UHFFFAOYSA-N
- SMILES: N1(C=CC=C1)C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 157.08923
- Monoisotopic Mass: 157.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 4.9Ų
Experimental Properties
- Density: 0.96
- Boiling Point: 261.9°C at 760 mmHg
- Flash Point: 112.2°C
- Refractive Index: 1.552
- PSA: 4.93
- LogP: 2.78570
1H-Pyrrole,1-(3-methylphenyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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